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‘ Compound of Interest

Compound Name: H-Ser-tyr-amc hydrate

Cat. No.: B1648061

Get Quote

Chemical Profile & Hazard Causality

As a Senior Application Scientist, | frequently observe that laboratory incidents stem not from the primary chemical, but from a misunderstanding of tt
hydrate (CAS: 201855-53-0 / 207735-67-9) is a highly specific fluorogenic dipeptide substrate. It is predominantly utilized in in vitro enzymatic assay:
specifically Cathepsin C (dipeptidyl peptidase 1)[1] and Granzyme H[2].

The Causality of Risk:

» Aerosolization Hazard (The Powder): In its lyophilized hydrate form, H-Ser-Tyr-AMC is a fine, electrostatically charged powder. Opening the vial ou
risks aerosolization, leading to respiratory and mucosal irritation.

o Carrier Solvent Penetration (The Solution): The 7-amino-4-methylcoumarin (AMC) leaving group is highly hydrophobic, necessitating reconstitution
a potent dermal penetration enhancer. If a splash occurs, DMSO will rapidly transport the dissolved peptide directly through the epidermal barrier a
PPE strategy must be dictated by the solvent's properties as much as the solute's.
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Caption: Biochemical cleavage of H-Ser-Tyr-AMC by proteases yielding fluorescent AMC.

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE must be selected based on quantitative breakthrough data for DMSO[4]. Standard latex gloves offer

almost immediately.

PPE Category Recommended Specification Causality / Scientific Rationale Breakthro
. . o Suitable for incidental splash protection during
Primary Gloves Buna-N (Nitrile) Latex, >5 mil thickness . o o 1.5to0 2 hot
routine weighing and pipetting[4].
Required for heavy exposure, bulk
Secondary Gloves Neoprene Latex or Butyl Rubber o . >8 hours (N
reconstitution, or spill clean-up[4].
. . . Prevents capillary action of DMSO-peptide
Eye Protection Indirect Vented Chemical Goggles . . N/A
solutions into the ocular mucosa.
. . . Prevents dermal exposure from micro-splashes
Body Protection Flame-retardant, fluid-resistant lab coat . . o N/A
during vortexing or sonication.
. . Mitigates inhalation of lyophilized powder during
Respiratory Fume Hood (Face velocity 80-100 fpm) L . N/A
the initial vial opening.
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Note: If a glove becomes contaminated with the DMSO/H-Ser-Tyr-AMC solution, it must be removed and replaced immediately, regardless of the the«
negotiable protocol in our laboratories.

Standard Operating Procedure: Reconstitution & Handling

The following step-by-step methodology guarantees both the safety of the operator and the biochemical integrity of the H-Ser-Tyr-AMC substrate.

Phase 1: Preparation & Weighing

« Thermal Equilibration: Remove the sealed vial of H-Ser-Tyr-AMC hydrate from the -20°C freezer and allow it to equilibrate to room temperature (F

o Causality: Opening a cold vial causes atmospheric moisture to condense on the powder. Water triggers spontaneous, slow hydrolysis of the AM(
fluorescence and ruining assay sensitivity.

« Environmental Control: Transfer the equilibrated vial to a certified Class |l biological safety cabinet or chemical fume hood.

« Static Mitigation: Use an anti-static gun (ionizer) on the weighing spatula and weigh boat. The lyophilized powder is highly prone to electrostatic sci

Phase 2: Reconstitution in DMSO

» Solvent Addition: Add anhydrous, cell-culture grade DMSO directly to the original vial to create a concentrated stock solution (typically 10 mM to 2&
« Dissolution: Seal the vial and vortex gently for 30 seconds. If the solution remains cloudy, sonicate in a room-temperature water bath for 1 to 2 mini

o Validation: The solution must be completely optically clear. Any turbidity indicates incomplete dissolution, which will artificially lower your Vmax ci
« Aliquoting: Divide the stock solution into single-use amber microcentrifuge tubes (e.g., 10 L to 50 uL per tube).

o Causality: H-Ser-Tyr-AMC is susceptible to freeze-thaw degradation. Single-use aliquots prevent the repeated thermal stress that degrades the ¢

Phase 3: Assay Integration

« Aqueous Dilution: Immediately prior to the assay, dilute the DMSO stock into your aqueous assay buffer (e.g., 50 mM sodium acetate, 30 mM NaC
« Final Concentration: Ensure the final DMSO concentration in the assay well does not exceed 1-2% (v/v), as higher concentrations can denature tat
Caption: Step-by-step safe handling and reconstitution workflow for H-Ser-Tyr-AMC.

Spill Response & Disposal Plan

Trust in laboratory safety is built on having a self-validating contingency plan for when things go wrong.

For Dry Powder Spills:

« Do not sweep. Sweeping aerosolizes the peptide.

» Cover the spill with damp absorbent paper towels (moistened with water or 10% ethanol) to suppress dust.

o Carefully wipe up the material and place it in a sealed, clearly labeled hazardous waste container.

For DMSO Solution Spills:

« Evacuate personnel from the immediate vicinity if the spill is large (>50 mL), as DMSO vapor can be irritating.

« Don heavy-duty Neoprene gloves[4].

« Apply a compatible liquid-binding agent (e.g., sand, diatomaceous earth, or universal chemical absorbents). Do not use combustible materials like

* Scoop the absorbed mixture using a non-sparking tool into a hazardous waste bin.

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1648061/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-h-ser-tyr-amc-hydrate
https://www.tandfonline.com/doi/pdf/10.1080/15298668191420594
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1648061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Wash the spill area thoroughly with soap and water to remove residual DMSO.

Disposal: Never dispose of H-Ser-Tyr-AMC or its DMSO solutions down the drain. All contaminated materials (including empty vials, pipette tips, and
hazardous waste contractor in accordance with local environmental regulations.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
protocols, we make no warranties, express or implied, regarding the fithess of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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